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Compound of Interest

Compound Name:

2-(2-

Methoxybenzylamino)nicotinic

acid

CAS No.: 1019372-81-6

Cat. No.: B1629646

Get Quote

Executive Summary & Chemical Profile[1]
2-(2-Methoxybenzylamino)nicotinic acid is a specialized pyridine-3-carboxylic acid derivative

utilized primarily as a scaffold in the synthesis of neuroactive pharmaceutical agents. Due to its

structural capacity to modulate nicotinic acetylcholine receptors (nAChRs), this compound must

be handled not merely as a chemical irritant, but as a potentially bioactive substance (PBS).

This guide moves beyond generic safety data, providing a risk-based handling framework

derived from its physicochemical properties and predicted pharmacological activity.
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Property Specification

Chemical Name
2-(2-Methoxybenzylamino)pyridine-3-carboxylic

acid

CAS Number 1019372-81-6

Molecular Formula C₁₄H₁₄N₂O₃

Molecular Weight 258.28 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DMSO, DMF; sparingly soluble in

water (pH dependent)

pKa (Predicted) ~4.8 (Carboxylic acid), ~3.5 (Pyridine nitrogen)

Storage Requirement Refrigerate (2–8°C); Desiccate

Hazard Identification & Risk Assessment
While specific toxicological data (LD50) for this exact intermediate is limited, a Read-Across

Assessment based on the nicotinic acid core and benzylamine side chain dictates the following

safety profile.

GHS Classification (Predicted)
Based on Structure-Activity Relationship (SAR) of analogous 2-aminonicotinic acids.

Skin Corrosion/Irritation: Category 2 (H315) - The carboxylic acid moiety can cause contact

dermatitis.

Serious Eye Damage/Irritation: Category 2A (H319) - High risk of corneal irritation upon dust

contact.

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335) - Respiratory tract

irritation.

Bioactivity Warning: Potential modulator of nAChRs. Systemic absorption may cause

pharmacological effects (e.g., vasodilation, transient hypotension).
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Critical Stability Factors
Thermal Instability: The secondary amine linkage is susceptible to oxidation or degradation

at elevated temperatures. Strict adherence to 2–8°C storage is mandatory.

Photolability: Pyridine derivatives can degrade under UV light. Store in amber vials.

Engineering Controls & Personal Protective
Equipment (PPE)
To ensure scientific integrity and safety, the "Universal Precaution" strategy is applied. We treat

the compound as if it possesses high potency until proven otherwise.

Hierarchy of Controls Visualization
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Handling 2-(2-Methoxybenzylamino)nicotinic acid

Risk Assessment:
Irritant + Bioactive Potential

Engineering Control:
Certified Fume Hood

Mitigate Inhalation

PPE Layering:
Nitrile Gloves (Double) + Lab Coat + Goggles

Mitigate Contact

Procedure:
Weighing & Solubilization

Disposal:
Solid Toxic Waste Stream

Post-Experiment

Click to download full resolution via product page

Figure 1: Risk-based logic flow for handling bioactive intermediates.

Specific PPE Recommendations
Respiratory: Handling dry powder outside a fume hood is prohibited. If weighing large

quantities (>1g) where dust generation is likely, use a NIOSH N95 or P3 respirator as a

secondary backup.

Dermal:
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Primary: Nitrile gloves (0.11 mm minimum thickness).

Secondary: For solutions in DMSO/DMF, use double-gloving or chemically resistant

laminate gloves (e.g., Silver Shield), as DMSO enhances skin permeability, potentially

carrying the bioactive compound into the bloodstream.

Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient for powders

that can become airborne.

Operational Protocols
Storage & Receipt Workflow

Inspection: Upon receipt, verify the cold chain was maintained. If the pack is warm,

quarantine the compound for purity analysis (HPLC/LC-MS).

Environment: Transfer immediately to a 2–8°C refrigerator.

Desiccation: The container must be tightly sealed. If the vial is opened, store it inside a

secondary jar containing desiccant (silica gel) to prevent hydrolysis.

Solubilization Protocol (Standardized)
Scientific Rationale: This compound is zwitterionic. Solubility is pH-dependent.

Solvent Choice: DMSO (Dimethyl sulfoxide) is the gold standard for stock solutions (typically

10–100 mM).

Procedure:

Weigh the solid in a tared vial within the fume hood.

Add DMSO dropwise. Vortex gently.

Note: If using for cell culture, filter sterilize (0.22 µm PTFE filter) after dissolution. Do not

autoclave the solid.

Aliquot: Avoid freeze-thaw cycles. Aliquot stock solutions into amber tubes and store at

-20°C.
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Emergency Response & First Aid
Scenario Immediate Action Scientific Rationale

Inhalation
Move to fresh air. Support

respiration if labored.[1][2]

Nicotinic acid derivatives can

cause bronchoconstriction or

vasodilation (flushing).

Skin Contact
Wash with soap and water for

15 min.[3] Do not use ethanol.

Ethanol may increase

transdermal absorption of the

compound.

Eye Contact
Flush with water/saline for 15

min.[1][3] Lift eyelids.[2]

Acidic nature poses risk of

corneal opacity; immediate

dilution is critical.

Ingestion
Rinse mouth. Do NOT induce

vomiting. Call poison control.

Prevents re-exposure of the

esophagus to the irritant.

Waste Disposal & Deactivation[6]
Solid Waste: Dispose of contaminated wipes, weighing boats, and gloves in a container

marked "Hazardous Solid Waste – Toxic/Irritant."

Liquid Waste: Solutions in DMSO/DMF must be segregated into "Halogen-free Organic

Solvents" waste.

Deactivation: For spill cleanup, treat the surface with a mild alkaline solution (e.g., 5%

Sodium Bicarbonate) to neutralize the carboxylic acid moiety, followed by a water rinse.
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Basis for GHS classific

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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